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Compound of Interest

Compound Name:
(3-Ethoxy-propyl)-(1-pyridin-2-yl-

ethyl)-amine

CAS No.: 842966-29-4

Cat. No.: B1306425

Get Quote

Executive Summary
(3-Ethoxy-propyl)-(1-pyridin-2-yl-ethyl)-amine (Molecular Formula: C₁₂H₂₀N₂O) represents a

specialized pharmacophore often utilized as a scaffold in the development of GPCR ligands

(specifically Histamine H3/H4 antagonists) and calcimimetic agents. Its structure combines a

heteroaromatic head group (pyridine) with a flexible, lipophilic ether-linked tail via a chiral ethyl

linker.

This guide provides a comprehensive technical analysis of its physicochemical properties,

focusing on its dual-basic ionization behavior, lipophilicity modulation, and synthesis

optimization. It is designed to assist medicinal chemists in optimizing this scaffold for oral

bioavailability and blood-brain barrier (BBB) penetration.

Chemical Identity & Structural Analysis[1][2]
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The molecule is defined by three distinct functional regions: the Pyridine Head (aromatic/basic),

the Chiral Linker (creating stereoselectivity), and the Ethoxy-Propyl Tail (lipophilic/flexible).

Table 1: Physicochemical Constants
Property Value / Description Source/Method

CAS Number
842966-29-4

(Generic/Racemic)
Chemical Abstracts

Molecular Weight 208.30 g/mol Calculated

Formula C₁₂H₂₀N₂O -

Chiral Center
C1 of the ethyl group (R/S

enantiomers)
Structural Analysis

H-Bond Donors 1 (Secondary Amine) Lipinski Rules

H-Bond Acceptors
3 (Pyridine N, Ether O, Amine

N)
Lipinski Rules

Rotatable Bonds 6 Flexibility Index

Topological Polar Surface Area

(TPSA)
~36 Å² In Silico Prediction

Predicted Boiling Point 311.2 ± 27.0 °C ACD/Labs

Predicted Density 0.973 ± 0.06 g/cm³ ACD/Labs

Stereochemical Considerations
The "1-pyridin-2-yl-ethyl" moiety introduces a chiral center at the benzylic position.

Impact: In biological systems, the (R)- and (S)- enantiomers likely exhibit distinct binding

affinities.

Recommendation: For early-stage profiling, the racemate is acceptable. For lead

optimization, chiral resolution via chiral HPLC (e.g., Chiralpak AD-H column) or asymmetric

synthesis is required.
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Physicochemical Profile
Ionization Constants (pKa)
This molecule is a di-acidic base. Understanding its ionization state at physiological pH (7.4) is

critical for predicting membrane permeability.

pKa₁ (Pyridine Nitrogen): ~5.2 (Predicted). At pH < 5, the pyridine ring is protonated.

pKa₂ (Secondary Amine): ~9.5 – 10.0 (Predicted). This is the dominant basic center.

Physiological State (pH 7.4): The pyridine is largely neutral (lipophilic), while the secondary

amine is predominantly protonated (cationic). This cationic charge aids solubility but may

hinder passive diffusion unless active transport or ion-pairing occurs.

Lipophilicity (LogP vs. LogD)
Predicted LogP (Neutral species): 1.8 – 2.2.

Rationale: The pyridine ring (LogP ~0.[1]65) + alkyl chains + ether oxygen sum to a

moderately lipophilic molecule.

LogD₇.₄ (Distribution Coefficient): ~0.5 – 1.0.

Mechanism:[2][3][4] At pH 7.4, the ionization of the secondary amine reduces the effective

lipophilicity, making the molecule more water-soluble than the LogP suggests.

Solubility Profile
Aqueous (pH 1-5): High (>10 mg/mL) due to dicationic/monocationic state.

Aqueous (pH 7.4): Moderate.

Organic (DCM, MeOH, DMSO): High. Suitable for stock solution preparation (recommend

10-20 mM in DMSO).

Experimental Workflows
Synthesis Protocol: Reductive Amination
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The most robust route minimizes side reactions by using a reductive amination strategy

between 2-acetylpyridine and 3-ethoxypropylamine.

Reagents:

2-Acetylpyridine

3-Ethoxypropylamine[5][6][7][1][8]

Titanium(IV) isopropoxide (Lewis Acid catalyst)

Sodium Borohydride (NaBH₄) or Sodium Cyanoborohydride (NaBH₃CN)

Step-by-Step Methodology:

Imine Formation: Dissolve 2-acetylpyridine (1.0 eq) and 3-ethoxypropylamine (1.1 eq) in

anhydrous THF. Add Titanium(IV) isopropoxide (2.0 eq). Stir at room temperature for 6–12

hours under Nitrogen.

Reduction: Cool the mixture to 0°C. Carefully add NaBH₄ (2.0 eq) followed by methanol (to

solubilize the borohydride). Stir for 2 hours, allowing to warm to RT.

Quench: Quench with 1N NaOH solution. A white precipitate (Titanium salts) will form.

Workup: Filter through Celite. Extract the filtrate with Ethyl Acetate (3x). Wash organics with

brine, dry over Na₂SO₄, and concentrate.

Purification: The crude oil is often purified via Acid-Base extraction (dissolve in 1N HCl, wash

with ether, basify aqueous layer to pH 12, extract into DCM) or Flash Chromatography

(DCM:MeOH:NH₄OH).

Visualization: Synthesis & Profiling Workflow

Start: Precursors Imine Intermediate
(Ti(OiPr)4 catalyzed)

 Condensation Reduction
(NaBH4/MeOH)

 Hydride Transfer Crude Amine
(Racemic)

 Quench Acid-Base
Extraction

 Workup QC: NMR/LCMS
(Verify Purity)
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Caption: Figure 1. Reductive amination workflow for the synthesis of (3-Ethoxy-propyl)-(1-
pyridin-2-yl-ethyl)-amine.

Analytical Characterization Protocols
HPLC Method for Purity & LogD Determination
To accurately determine lipophilicity (LogD) and purity, use a generic gradient method

compatible with basic amines.

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.

Mobile Phase A: Water + 0.1% Ammonium Hydroxide (High pH ensures amine is neutral,

improving peak shape) OR Water + 0.1% Formic Acid (if checking protonated mass).

Mobile Phase B: Acetonitrile.

Gradient: 5% B to 95% B over 10 minutes.

Detection: UV at 254 nm (Pyridine absorption).

Ionization Pathway Diagram
The following diagram illustrates the protonation states of the molecule across the pH scale,

critical for understanding solubility and binding.
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pH < 5.0
Dicationic Species

(Pyridine-H+ & Amine-H+)

pH 7.4 (Physiological)
Monocationic Species

(Pyridine neutral, Amine-H+)

 pKa1 ~5.2 (Pyridine deprotonates)

pH > 10.5
Neutral Species
(Lipophilic Form)

 pKa2 ~9.8 (Amine deprotonates)

Click to download full resolution via product page

Caption: Figure 2. pH-dependent ionization states. The monocationic form dominates at

physiological pH.

Development & Safety Considerations
Stability

Oxidative Stability: Secondary amines are susceptible to N-oxidation over time. Store under

inert atmosphere (Argon/Nitrogen) at -20°C.

Ether Cleavage: The ethoxy tail is generally stable but may undergo O-dealkylation by

cytochrome P450 enzymes (CYP) in metabolic assays.

Safety (GHS Classification)[3]
Skin/Eye Irritant: Amines are inherently basic and irritating.
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Handling: Use standard PPE (gloves, goggles, fume hood).

Hazard Codes: Xi (Irritant).[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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